5-Hydroxytryptamine creatinine sulfate (salt) monohydrate

Specification

• CAS No.: 61-47-2
• Molecular Formula: C14H23N5O7S
• Molecular Weight: 405.43
• IUPAC Name: 3-(2-aminoethyl)-1H-indol-5-ol;2-amino-3-methyl-4H-imidazol-5-one;sulfuric acid;hydrate
• Standard InChI: InChI=1S/C10H12N2O.C4H7N3O.H2O4S.H2O/c11-4-3-7-6-12-10-2-1-8(13)5-9(7)10;1-7-2-3(8)6-4(7)5;1-5(2,3)4;/h1-2,5-6,12-13H,3-4,11H2;2H2,1H3,(H2,5,6,8);(H2,1,2,3,4);1H2
• SMILES: CN1CC(=O)N=C1N.C1=CC2=C(C=C1O)C(=CN2)CCN.O.OS(=O)(=O)O

Introduction

Chemical Identity and Structure

Basic Information

5-Hydroxytryptamine creatinine sulfate (salt) monohydrate, commonly known as serotonin creatinine sulfate monohydrate, is a complex compound formed by the combination of serotonin (5-hydroxytryptamine), creatinine, sulfuric acid, and water. The compound has the CAS number 61-47-2 and represents a stable salt form of the neurotransmitter serotonin.

Molecular Characteristics

The molecular formula of this compound is C₁₄H₂₃N₅O₇S with a molecular weight of 405.43 g/mol. Structurally, it consists of serotonin (3-(2-aminoethyl)-1H-indol-5-ol), creatinine (2-imino-1-methylimidazolidin-4-one), sulfuric acid, and one molecule of water. The compound's structure can be represented by the following components combined as a salt:

• Serotonin component: C₁₀H₁₂N₂O

• Creatinine component: C₄H₇N₃O

• Sulfuric acid: H₂O₄S

• Water molecule: H₂O

Chemical Identifiers

The compound has several important chemical identifiers that are used in scientific databases and chemical catalogs:

Identifier Type	Value
CAS Number	61-47-2
InChI	InChI=1S/C10H12N2O.C4H7N3O.H2O4S.H2O/c11-4-3-7-6-12-10-2-1-8(13)5-9(7)10;1-7-2-3(8)6-4(7)5;1-5(2,3)4;/h1-2,5-6,12-13H,3-4,11H2;2H2,1H3,(H2,5,6,8);(H2,1,2,3,4);1H2
InChIKey	BKCXVJIGPVULPX-UHFFFAOYSA-N
PubChem CID	137244785

Table 1: Chemical identifiers for 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate

Physical and Computed Properties

Molecular Composition

The molecular composition of 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate can be broken down into its constituent components, demonstrating its complex nature:

Component	Molecular Formula	Role in Compound
Serotonin	C₁₀H₁₂N₂O	Active neurotransmitter component
Creatinine	C₄H₇N₃O	Stabilizing component
Sulfuric acid	H₂O₄S	Acid component forming salt
Water	H₂O	Hydration molecule

Table 2: Component breakdown of 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate

Biological and Pharmacological Significance

Role in Neurotransmission

5-Hydroxytryptamine creatinine sulfate (salt) monohydrate contains serotonin, which functions as a crucial neurotransmitter in the central nervous system. Serotonin plays a pivotal role in regulating various physiological and psychological processes, including mood, appetite, sleep, memory, and learning. The creatinine sulfate salt form provides stability to the serotonin molecule, making it suitable for research applications investigating these neural processes.

Physiological Effects

Research using this compound has contributed significantly to understanding serotonin's diverse physiological effects. Studies have revealed its influence on multiple body systems:

• Central Nervous System: Modulation of mood, cognition, and anxiety

• Gastrointestinal System: Regulation of intestinal motility

• Cardiovascular System: Effects on vascular tone and platelet aggregation

• Endocrine System: Influence on hormone release

Biochemical Interactions

The serotonin component in this compound interacts with multiple serotonin receptor subtypes, triggering various downstream signaling cascades. These interactions are crucial for understanding the compound's effects on cellular function and physiological processes. The stability offered by the creatinine sulfate salt form allows for more reliable experimental outcomes when investigating these interactions.

Research Applications

Neuroscience Research

5-Hydroxytryptamine creatinine sulfate (salt) monohydrate has been extensively used in neuroscience research to investigate:

• Serotonergic neurotransmission mechanisms

• Receptor binding and signaling pathways

• Neural development and plasticity

• Behavioral and cognitive processes

The compound's stability makes it particularly valuable for in vitro studies of serotonin receptor function and cellular responses to serotonergic stimulation.

Pharmacological Studies

In pharmacological research, this compound serves as:

• A reference standard for serotonin assays

• A tool for investigating serotonin receptor pharmacology

• A model compound for developing serotonergic drugs

• A positive control in studies of mood and anxiety disorders

Recent Advances and Future Research Directions

Analytical Methods

Recent advances in analytical chemistry have improved the detection and quantification of 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate in various matrices. These developments have enhanced the compound's utility in both research and potential clinical applications by providing more sensitive and specific measurement techniques.